Cas no 17773-10-3 (Choline iodide)

• Product Name: Choline iodide
• CAS No: 17773-10-3
• MF: C₅H₁₄INO
• MW: 231.07523393631
• MDL: MFCD00011900
• CID: 87891
• PubChem ID: 135726978
• Update Time: 2025-05-24

Choline iodide Chemical and Physical Properties

Names and Identifiers

• Choline iodide
• (2-Hydroxyethyl)trimethylammonium iodide
• 2-hydroxyethyl(trimethyl)azanium,iodide
• 2-Hydroxy-N,N,N-trimethylethanaminium Iodide
• BENSERAZIDE IMPURITY
• (2-Hydroxy-aethyl)-trimethyl-ammonium,Jodid
• cholinium iodide
• Dilatol zambon
• Jodoetano
• trimethyl-2-hydroxyethylammonium iodide
• Choline hydriodide
• Choline iodohydrate
• FNPBHXSBDADRBT-UHFFFAOYSA-N
• 2-hydroxy-n,n,n-trimethyl-ethanaminiuiodide
• dilatolzambon
• CholineIodide,>98%
• 2-hydroxy-n,n,n-trimethylethanaminiumiodide
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, iodide
• 39528O55VK
• 2-Hydroxy-N,N,N-trimethylethan-1-aminium iodide
• CholineIodide
• 2-hydroxyethyl(trimethyl)azanium iodide
• FT-0623771
• MFCD00011900
• CS-0097842
• HY-W039760
• 17773-10-3
• NS00086153
• AKOS027320917
• SY109404
• EINECS 241-754-2
• AI3-61505
• C2573
• CHEMBL293410
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, iodide (1:1)
• C5H14INO
• AS-69536
• UNII-39528O55VK
• Q27256864
• 2-hydroxyethyl(trimethyl)azanium;iodide
• SCHEMBL315876
• D70215
• DTXSID30938983
• (2-hydroxyethyl)trimethylazanium iodide
• FNPBHXSBDADRBT-UHFFFAOYSA-M

• MDL： MFCD00011900
• Inchi： 1S/C5H14NO.HI/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： FNPBHXSBDADRBT-UHFFFAOYSA-M
• SMILES： [I-].OCC[N+](C)(C)C
• BRN： 3912691

Computed Properties

• Exact Mass: 231.01200
• Monoisotopic Mass: 231.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 270-272°C
• PSA: 20.23000
• LogP: -3.31110
• Solubility: Uncertain
• Sensitiveness: Light Sensitive & Hygroscopic

Choline iodide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：GA4100000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Choline iodide

Exploring Choline Iodide (CAS No. 17773-10-3): Properties, Applications, and Innovations

Choline iodide (CAS No. 17773-10-3) is an organic salt composed of choline and iodide ions, widely recognized for its role in biochemical and industrial applications. This compound, with the molecular formula C₅H₁₄INO, is a white crystalline powder soluble in water and ethanol. Its unique properties, such as high bioavailability and stability, make it a valuable ingredient in nutritional supplements, pharmaceutical formulations, and advanced material synthesis. Researchers and manufacturers increasingly focus on choline iodide uses due to its versatility and compatibility with green chemistry principles.

The growing interest in choline iodide benefits aligns with trends in personalized nutrition and sustainable manufacturing. Consumers searching for "choline iodide vs. choline chloride" often seek comparisons regarding efficacy in cognitive health support. Studies suggest that the iodide component may enhance thyroid function, while choline supports neurotransmitter synthesis. This dual action positions choline iodide as a compelling alternative in nootropic and metabolic health formulations. Additionally, its application in OLED materials and ionic liquids has sparked innovation in renewable energy technologies.

From a technical perspective, CAS No. 17773-10-3 is frequently referenced in patents related to electrolyte additives for batteries. The compound’s ability to improve ion conductivity while reducing degradation addresses key challenges in energy storage systems. Recent breakthroughs in solid-state batteries highlight its potential to replace traditional lithium salts, offering enhanced safety and performance. Such advancements respond to frequent queries like "choline iodide in batteries" or "eco-friendly electrolyte solutions," reflecting industry demand for sustainable alternatives.

Quality standards for choline iodide are critical, especially in pharmaceutical-grade production. Analytical techniques such as HPLC and FTIR spectroscopy ensure purity levels exceeding 99%, meeting stringent regulatory requirements. Suppliers emphasizing "high-purity choline iodide" cater to laboratories developing drug delivery systems or diagnostic agents. The compound’s hygroscopic nature necessitates proper storage conditions—a point often raised in searches like "choline iodide storage guidelines."

Innovations in green chemistry have further expanded the utility of CAS No. 17773-10-3. For instance, its role as a catalyst in biodegradable polymer synthesis supports circular economy initiatives. Environmental-conscious manufacturers prioritize "choline iodide sustainability" metrics, aligning with global ESG (Environmental, Social, and Governance) goals. This trend resonates with academic investigations into non-toxic catalysts and biobased chemicals, where choline iodide demonstrates low ecological impact.

In conclusion, choline iodide (CAS No. 17773-10-3) bridges multiple disciplines—from health sciences to clean energy. Its adaptability to emerging technologies and alignment with consumer health trends ensure sustained relevance. As research continues to uncover new applications, this compound will likely remain a focal point for scientific and industrial progress.